Cas no 1935903-84-6 (2-(trifluoromethyl)oxolan-3-amine)
2-(Trifluoromethyl)oxolan-3-amine is a fluorinated heterocyclic amine with a five-membered oxolane (tetrahydrofuran) backbone. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its structural features contribute to improved metabolic stability and bioavailability in drug design. The oxolane ring provides conformational rigidity, while the amine functionality allows for further derivatization, enabling its use in the development of bioactive molecules. This compound is particularly useful in the synthesis of fluorinated analogs, where the CF₃ group can influence lipophilicity and binding affinity. Its versatility makes it suitable for applications in pharmaceuticals, catalysis, and material science.
1935903-84-6 structure
Product Name:2-(trifluoromethyl)oxolan-3-amine
CAS No:1935903-84-6
MF:C5H8F3NO
MW:155.11833190918
MDL:MFCD28579215
CID:5153131
Update Time:2025-06-08
2-(trifluoromethyl)oxolan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
- 2-(trifluoromethyl)oxolan-3-amine
-
- MDL: MFCD28579215
- Inchi: 1S/C5H8F3NO/c6-5(7,8)4-3(9)1-2-10-4/h3-4H,1-2,9H2
- InChI Key: JBCNYUBHBUVKSI-UHFFFAOYSA-N
- SMILES: FC(C1C(N)CCO1)(F)F
Experimental Properties
- Density: 1.288±0.06 g/cm3(Predicted)
- Boiling Point: 128.9±40.0 °C(Predicted)
- pka: 7.97±0.40(Predicted)
2-(trifluoromethyl)oxolan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-333135-1.0g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 1.0g |
$1117.0 | 2023-02-23 | ||
| Enamine | EN300-333135-2.5g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 2.5g |
$2316.0 | 2023-09-04 | ||
| Enamine | EN300-333135-5.0g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 5.0g |
$2933.0 | 2023-02-23 | ||
| Enamine | EN300-333135-10.0g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 10.0g |
$3687.0 | 2023-02-23 | ||
| Enamine | EN300-333135-1g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 1g |
$1117.0 | 2023-09-04 | ||
| Enamine | EN300-333135-5g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 5g |
$2933.0 | 2023-09-04 | ||
| Enamine | EN300-333135-10g |
2-(trifluoromethyl)oxolan-3-amine |
1935903-84-6 | 10g |
$3687.0 | 2023-09-04 |
2-(trifluoromethyl)oxolan-3-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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